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Compound of Interest

Compound Name: Isosakuranetin

Cat. No.: B191617 Get Quote

Essential Safety and Handling Guide for
Isosakuranetin
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Isosakuranetin, a flavanone with diverse biological activities. Adherence to these procedures

is essential to ensure a safe laboratory environment and maintain the integrity of your research.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate that Isosakuranetin does not meet the criteria

for hazardous classification, others classify it as harmful if swallowed.[1][2][3] Therefore, a

cautious approach to handling is warranted. The primary route of potential exposure is through

inhalation of the powder or accidental ingestion.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling Isosakuranetin.
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PPE Category Item Specifications Rationale

Hand Protection Nitrile Gloves
Disposable, powder-

free

Prevents skin contact

and absorption.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects eyes from

dust particles and

splashes.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the powder

outside of a fume

hood to prevent

inhalation.

Body Protection Laboratory Coat Standard

Protects skin and

clothing from

contamination.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling Isosakuranetin is critical for safety and experimental

accuracy.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store Isosakuranetin in a cool, dry, and well-ventilated area, away from incompatible

materials.

Recommended storage temperatures from suppliers vary, with some suggesting room

temperature and others -20°C for long-term stability of solutions.[4] Always refer to the

supplier's specific instructions.

Weighing and Aliquoting
Perform all weighing and handling of powdered Isosakuranetin within a chemical fume hood

to minimize inhalation risk.
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Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder.

Prepare stock solutions by dissolving Isosakuranetin in a suitable solvent such as DMSO.

[5][6]

Experimental Use
When using solutions of Isosakuranetin, wear standard laboratory PPE (lab coat, gloves,

and safety glasses).

Avoid generating aerosols.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
Proper disposal of Isosakuranetin and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Collect unused Isosakuranetin powder and any materials heavily

contaminated with the powder (e.g., weigh boats, contaminated paper towels) in a dedicated,

labeled hazardous waste container.

Liquid Waste: Dispose of solutions containing Isosakuranetin in a designated hazardous

liquid waste container. Do not pour down the drain.

Contaminated Sharps: Dispose of any sharps (e.g., needles, pipette tips) contaminated with

Isosakuranetin in a designated sharps container.

Empty Containers: Rinse empty containers with a suitable solvent three times before

disposal. Collect the rinsate as hazardous liquid waste.

Quantitative Data Summary
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Property Value Source

Molecular Weight 286.28 g/mol [7][8]

CAS Number 480-43-3 [1][3]

Solubility in DMSO 25 - 57 mg/mL [5][6][9]

Storage (Powder)
Room temperature or as

specified by supplier
[4]

Storage (Solutions)
-20°C for 1 month, -80°C for 6

months
[4]

Visual Workflows
The following diagrams illustrate the key procedural workflows for handling Isosakuranetin
safely.
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Caption: Workflow for the safe handling of Isosakuranetin.
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PPE Selection Logic
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Caption: Logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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